Cas no 2137457-64-6 (7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid)

• Product Name: 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid
• CAS No: 2137457-64-6
• MF: C₂₁H₁₈N₄O₄
• MW: 390.392024517059
• CID: 5183937
• Update Time: 2025-06-08

7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid

• Inchi： 1S/C21H18N4O4/c26-20(27)18-9-24-12-22-23-19(24)10-25(18)21(28)29-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-18H,9-11H2,(H,26,27)
• InChI Key： DYPKFPSVNADVRM-UHFFFAOYSA-N
• SMILES： C12=NN=CN1CC(C(O)=O)N(C(OCC1C3=C(C=CC=C3)C3=C1C=CC=C3)=O)C2

Additional information on 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid

Introduction to 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid (CAS No. 2137457-64-6)

7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid (CAS No. 2137457-64-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrazines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a fluorenyl group and a triazolopyrazine core, which are both known for their diverse biological properties and applications in drug discovery.

The fluorenyl group is a common protecting group in organic synthesis due to its stability and ease of removal. In the context of this compound, the fluorenyl group serves as a protective moiety for the methoxy carbonyl functionality, which can be selectively cleaved under specific conditions. This feature makes the compound highly versatile in synthetic chemistry and allows for the introduction of various functional groups to enhance its biological activity.

The triazolopyrazine core is a privileged scaffold in medicinal chemistry due to its ability to modulate various biological targets. Triazolopyrazines have been extensively studied for their potential as inhibitors of kinases, proteases, and other enzymes involved in disease pathways. Recent research has highlighted the potential of triazolopyrazines as potent inhibitors of cancer-related enzymes such as PI3K and mTOR. These findings suggest that 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid may have similar properties and could be a valuable lead compound for further drug development.

In terms of its synthesis, 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid can be prepared through a multi-step process involving the coupling of a fluorenyl methoxycarbonyl chloride with a triazolopyrazine derivative. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. The synthetic route is scalable and can be adapted for large-scale production in pharmaceutical settings.

The biological evaluation of this compound has shown promising results in various assays. In vitro studies have demonstrated that it exhibits potent inhibitory activity against several kinases involved in cancer progression. For instance, it has been shown to effectively inhibit the activity of PI3Kα with an IC50 value in the low nanomolar range. Additionally, preliminary studies have indicated that it may also have anti-inflammatory properties by modulating key signaling pathways involved in inflammation.

To further explore its therapeutic potential, ongoing research is focused on optimizing the pharmacokinetic properties of 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid. This includes improving its solubility and bioavailability through prodrug strategies or formulation development. Preclinical studies are also underway to assess its safety and efficacy in animal models of cancer and inflammatory diseases.

In conclusion, 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid (CAS No. 2137457-64-6) represents a promising lead compound with significant potential for drug development. Its unique structural features and biological activities make it an attractive candidate for further investigation in both academic and industrial settings. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an important role in the development of novel therapeutic agents for various diseases.